2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H20BrN3O4 and its molecular weight is 446.301. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and structural analysis of closely related pyrano[3,2-c]pyridine derivatives have been extensively explored. For instance, a study by Ganapathy et al. (2015) detailed the crystal structure of a pyrano[2,3-d]pyrazolo[3,4-b]pyridine derivative, highlighting the crystallization and molecular interactions within the structure, demonstrating the compound's complex and stable nature (J. Ganapathy, R. Jayarajan, G. Vasuki, Aravindhan Sanmargam, 2015).
Antimicrobial Activity and Docking Studies
Research into the antimicrobial properties of similar compounds, such as the study by Okasha et al. (2022), has shown promising results. This particular study synthesized a pyran derivative and evaluated its antimicrobial activities, revealing that the compound exhibited favorable activities compared to reference agents. Molecular docking analysis further supported these findings, suggesting potential therapeutic applications (R. M. Okasha, A. Fouda, Majed A. Bajaber, H. Ghabbour, A. E. E. Amr, A. Naglah, A. Almehizia, A. Elhenawy, A. El-Agrody, 2022).
Synthesis and Neurotropic Activity
The synthesis and evaluation of the neurotropic activities of pyrano[3,4-c]pyridines have also been investigated. A study by Paronikyan et al. (2016) focused on new diamino derivatives of pyrano[3,4-c]pyridines, showing that these compounds possess neutrotropic properties and prevent convulsions in animal models without significant side effects, indicating potential for further pharmacological development (E. Paronikyan, S. Dashyan, I. A. Dzhagatspanyan, R. G. Paronikyan, I. M. Nazaryan, A. G. Akopyan, N. S. Minasyan, A. Ayvazyan, R. Tamazyan, E. Babaev, 2016).
Synthesis of Pyridine and Fused Pyridine Derivatives
The diverse synthesis methods for pyridine derivatives, such as those described by Al-Issa (2012), provide a foundational understanding of the chemical reactions and conditions necessary to produce various pyridine carbonitriles. This knowledge is essential for developing new compounds with potential scientific and therapeutic applications (S. A. Al-Issa, 2012).
Properties
IUPAC Name |
2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3O4/c1-11-8-16-18(20(25)24(11)6-7-26-2)17(13(10-22)19(23)28-16)12-4-5-15(27-3)14(21)9-12/h4-5,8-9,17H,6-7,23H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGLUZVOVFXJQBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C=C3)OC)Br)C(=O)N1CCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.